3-(6-Amino-pyridin-2-yl)-n-boc-l-alanine

• Molecular Formula: C13H19N3O4
• Molecular Weight: 281.31 g/mol
• IUPAC Name: (2S)-3-(6-aminopyridin-2-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C13H19N3O4/c1-13(2,3)20-12(19)16-9(11(17)18)7-8-5-4-6-10(14)15-8/h4-6,9H,7H2,1-3H3,(H2,14,15)(H,16,19)(H,17,18)/t9-/m0/s1
• InChI Key: LWXWBWYJSUGCBY-VIFPVBQESA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CC1=NC(=CC=C1)N)C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=NC(=CC=C1)N)C(=O)O

Description

3-(6-Amino-pyridin-2-yl)-N-Boc-L-alanine (CAS: 1217727-45-1) is a Boc-protected amino acid derivative featuring a 6-aminopyridin-2-yl substituent on the β-carbon of L-alanine. The tert-butoxycarbonyl (Boc) group serves to protect the α-amino group during synthetic procedures, enabling selective reactivity in peptide and heterocyclic chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(6-Amino-pyridin-2-yl)-n-boc-l-alanine typically involves the following steps:

Formation of the Pyridine Ring: The pyridine ring can be synthesized through various methods, including the Hantzsch pyridine synthesis, which involves the condensation of an aldehyde, a β-ketoester, and ammonia.

Introduction of the Amino Group: The amino group can be introduced via nitration followed by reduction. Nitration of the pyridine ring yields a nitro compound, which is then reduced to the corresponding amine using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Protection of the Amino Group: The amino group is protected using a tert-butoxycarbonyl (boc) group to prevent unwanted reactions during subsequent steps. This is typically achieved using di-tert-butyl dicarbonate in the presence of a base such as triethylamine.

Coupling with Alanine: The protected pyridine derivative is then coupled with alanine using peptide coupling reagents such as N,N’-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt).

Industrial Production Methods

Industrial production of 3-(6-Amino-pyridin-2-yl)-n-boc-l-alanine follows similar synthetic routes but is optimized for large-scale production. This involves the use of continuous flow reactors, automated synthesis platforms, and efficient purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(6-Amino-pyridin-2-yl)-n-boc-l-alanine undergoes various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The nitro group can be reduced to an amino group.

Substitution: The pyridine ring can undergo electrophilic and nucleophilic substitution reactions.

Deprotection: The boc protecting group can be removed under acidic conditions to yield the free amine.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reagents such as hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Reagents such as halogens for electrophilic substitution or organolithium compounds for nucleophilic substitution.

Deprotection: Trifluoroacetic acid or hydrochloric acid.

Major Products

Oxidation: Nitroso or nitro derivatives.

Reduction: Amino derivatives.

Substitution: Various substituted pyridine derivatives.

Deprotection: Free amine.

Scientific Research Applications

3-(6-Amino-pyridin-2-yl)-n-boc-l-alanine has several scientific research applications:

Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory diseases.

Organic Synthesis: It serves as an intermediate in the synthesis of complex organic molecules.

Biological Studies: It is used in the study of enzyme inhibitors and receptor ligands.

Industrial Applications: It is employed in the development of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 3-(6-Amino-pyridin-2-yl)-n-boc-l-alanine involves its interaction with specific molecular targets, such as enzymes and receptors. The amino group and the pyridine ring play crucial roles in binding to these targets, modulating their activity and leading to various biological effects. The boc protecting group ensures the compound’s stability and prevents premature reactions.

Comparison with Similar Compounds

N-Boc-L-alanine (CAS: 15761-38-3)

• Structural Differences: Lacks the 6-aminopyridin-2-yl substituent, featuring only the Boc-protected α-amino group .
• Synthesis : Widely used as a peptide building block. The absence of the pyridyl group simplifies synthesis but limits versatility in aromatic interactions .
• Deprotection: Complete Boc removal from N-Boc-L-alanine occurs within 2 hours under acidic conditions (e.g., HNO₃ or H₂SO₄), aided by H⁺ ions from the carboxylic acid group .

3-(2-Pyridyl)-N-Boc-L-alanine (CAS: 71239-85-5)

• Structural Differences: Features a 2-pyridyl group instead of 6-amino-2-pyridyl. The absence of the amino group reduces hydrogen-bonding capacity .
• Physicochemical Properties: Solubility: Soluble in DMSO (50 mg/mL), DMF, and methanol, but less polar than the 6-amino derivative due to the lack of an amino group . LogP: Higher hydrophobicity (predicted LogP: 1.2) compared to the 6-amino analog (LogP: 0.8) .
• Applications : Used in metalloprotein mimetics due to pyridyl-metal coordination, but less suited for targeting amine-specific biological receptors .

3-(5-Methoxypyridin-2-yl)-N-Boc-L-alanine (CAS: 337530-85-5)

• Structural Differences: Contains a methoxy group at the 5-position of the pyridine ring, introducing steric and electronic effects distinct from the 6-amino substituent .
• Reactivity: The methoxy group is electron-donating, stabilizing the pyridine ring but reducing nucleophilicity at the 6-position. This contrasts with the electron-rich 6-amino group, which enhances reactivity in coupling reactions .
• Deprotection: Boc removal may require longer reaction times compared to the 6-amino derivative due to reduced H⁺ availability .

3-(3-Pyridyl)-L-alanine (CAS: 64090-98-8)

• Structural Differences : Pyridyl group at the 3-position instead of 2-position, altering spatial orientation and interaction profiles .
• Biological Activity : The 3-pyridyl configuration shows higher affinity for nicotinic acetylcholine receptors compared to 2-pyridyl derivatives, highlighting the importance of substituent positioning .

Biological Activity

3-(6-Amino-pyridin-2-yl)-n-boc-l-alanine is a compound that has garnered attention in medicinal chemistry due to its unique structure, which combines a pyridine ring with a tert-butoxycarbonyl (Boc) protecting group attached to l-alanine. This article explores its biological activity, synthesis, and potential applications based on diverse research findings.

Chemical Structure and Properties

The molecular formula of 3-(6-amino-pyridin-2-yl)-n-boc-l-alanine is C13H19N3O4, with a molecular weight of approximately 277.31 g/mol. The presence of the pyridine moiety is significant as it contributes to the compound's biological properties, including potential pharmacological effects.

The biological activity of this compound is primarily attributed to the interactions facilitated by the pyridine ring and the amino acid structure. Compounds containing pyridine are often associated with various pharmacological effects such as:

• Antimicrobial activity
• Anticancer properties
• Immunomodulation

Research indicates that the amino group at the 6-position enhances its interaction profiles with biological macromolecules, potentially increasing its efficacy in therapeutic applications.

Synthesis

The synthesis of 3-(6-amino-pyridin-2-yl)-n-boc-l-alanine typically involves several chemical reactions, including:

• Formation of the pyridine ring through cyclization.
• Protection of the amino group using Boc anhydride.
• Coupling with l-alanine to create the final product.

The synthetic route can vary based on specific laboratory conditions and desired yields.

Antimicrobial Activity

Research has shown that derivatives of amino acid-based compounds exhibit varying degrees of antimicrobial activity. For instance, studies have compared similar compounds in terms of their effectiveness against various pathogens. Below is a comparison table summarizing key features:

Compound Name	Molecular Formula	Key Features
3-(6-Amino-pyridin-2-yl)-n-boc-l-alanine	C13H19N3O4	Enhanced bioactivity due to pyridine moiety
3-(4-Pyridyl)-L-alanine	C13H18N2O4	Different pyridine position; less bioactive
N-tert-Boc-L-alanine	C8H15NO4	Lacks the pyridine moiety; primarily an intermediate
Boc-L-2-Pyridylalanine	C13H18N2O4	Similar structure but different positioning

Anticancer Properties

In vitro studies have demonstrated that 3-(6-amino-pyridin-2-yl)-n-boc-l-alanine exhibits significant antiproliferative effects against cancer cell lines. For example, when tested against MDA-MB-231 breast cancer cells, it showed IC50 values indicating potent inhibition of cell growth .

Case Studies

• Inhibition Studies : A study evaluated various compounds for their ability to inhibit specific cancer cell lines. The results indicated that 3-(6-amino-pyridin-2-yl)-n-boc-l-alanine had a notable inhibitory effect on cell proliferation, suggesting its potential as an anticancer agent.
• Mechanistic Insights : Further investigations revealed that this compound might induce apoptosis through p53-dependent pathways, enhancing its profile as a therapeutic candidate for cancer treatment .